Cas no 1507990-96-6 (ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate)

• Product Name: ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate
• CAS No: 1507990-96-6
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6411495
• PubChem ID: 79651323
• Update Time: 2025-11-01

ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate
• AKOS018208033
• 1507990-96-6
• EN300-1140386

• Inchi： 1S/C10H16N4O2/c1-2-16-9(15)10(11)4-3-8(5-10)14-7-12-6-13-14/h6-8H,2-5,11H2,1H3
• InChI Key： DJUZCUFLBQFYLZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCC(C1)N1C=NC=N1)N)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate

Professional Introduction to Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate (CAS No. 1507990-96-6)

Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1507990-96-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate features a cyclopentane ring substituted with an amino group and a triazole moiety. The presence of these functional groups imparts distinct chemical and biological properties, which have been the focus of numerous studies. Specifically, the triazole ring is known for its versatility in drug design, often serving as a key pharmacophore in various therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its exploration in drug discovery programs. The ethyl ester group in the molecule not only enhances solubility but also provides a handle for further chemical modifications, allowing researchers to tailor its properties for specific applications. This flexibility has made Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate a valuable scaffold for developing novel bioactive molecules.

In the realm of medicinal chemistry, the amino group and the triazole moiety have been extensively studied for their potential to interact with biological targets. The triazole ring, in particular, has shown remarkable efficacy in inhibiting various enzymes and receptors involved in disease pathways. For instance, derivatives of triazoles have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The cyclopentane ring further contributes to the molecule's binding affinity by providing a rigid scaffold that can be optimized for target interaction.

One of the most compelling aspects of Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate is its potential as a precursor for more complex drug candidates. Researchers have leveraged its structural framework to develop molecules with enhanced pharmacological profiles. For example, modifications at the amino group or the triazole ring have led to compounds with improved selectivity and reduced toxicity. These findings underscore the importance of this intermediate in advancing therapeutic strategies.

The synthesis of Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only demonstrate the compound's synthetic accessibility but also showcase the broader capabilities of contemporary organic chemistry.

From a biological perspective, Ethyl 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclopentane-1-carboxylate has been explored for its potential interactions with various biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes implicated in metabolic disorders and inflammatory conditions. Additionally, its structural motifs are reminiscent of known bioactive compounds, which further supports its candidacy as a lead molecule in drug discovery efforts.

The pharmaceutical industry continues to invest heavily in exploring novel molecular scaffolds like Ethyl 1-amino-3-(1H-1,2,4-triazol)-cyclopentane -carboxylic acid ethyl ester (CAS No. 1507990 -96 -6). Its unique combination of functional groups makes it a versatile building block for designing next-generation therapeutics. As research progresses, it is anticipated that this compound will play an increasingly significant role in addressing unmet medical needs across multiple therapeutic areas.

In conclusion, Ethyl 1-amino -3 -( H - H ,2 ,4 - tri azo l - H ) cyclo pent ane - car box yl ate stands out as a promising pharmaceutical intermediate with diverse applications in medicinal chemistry and drug development. Its structural features and synthetic accessibility make it an attractive candidate for further exploration. As scientific understanding advances , it is likely that this compound will continue to contribute to innovative therapeutic solutions , offering hope for improved patient outcomes worldwide.